![molecular formula C13H17N3O B1382455 2-(benzylamino)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol CAS No. 1803601-31-1](/img/structure/B1382455.png)
2-(benzylamino)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol
Overview
Description
2-(Benzylamino)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol, also known as BMPEA, is a synthetic compound derived from amphetamine. It is structurally similar to amphetamine, but does not have the same pharmacological effects. BMPEA is a white powder that is soluble in water, and it has been used in laboratory research to study the effects of amphetamine-like compounds on the brain.
Scientific Research Applications
2. Potential in Medicinal Chemistry The pyrazole core structure, part of the compound's molecular makeup, is essential in medicinal chemistry. Methyl substituted pyrazoles, in particular, exhibit a wide spectrum of biological activities, indicating that 2-(benzylamino)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol could be a significant compound for developing new therapeutic agents (Sharma et al., 2021).
3. Application in Synthesis of Heterocycles The compound's molecular framework suggests its utility in synthesizing various classes of heterocycles, a crucial aspect in the development of pharmaceuticals and functional materials. The versatility in reactivity offers opportunities for innovative transformations and synthesis of complex heterocyclic compounds, indicating a broad application potential in organic synthesis and material science (Gomaa & Ali, 2020).
4. Bioactive Pyrazole Derivatives Pyrazole derivatives are considered a privileged N-heterocycle with immense therapeutic potential. The synthesis of biologically active molecules containing the pyrazole moiety, particularly through multicomponent reactions, highlights the compound's relevance in developing new medications and therapeutics (Becerra, Abonía, & Castillo, 2022).
Properties
IUPAC Name |
2-(benzylamino)-1-(1-methylpyrazol-4-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c1-16-10-12(8-15-16)13(17)9-14-7-11-5-3-2-4-6-11/h2-6,8,10,13-14,17H,7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUAUFOGZUXVGBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(CNCC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801169803 | |
Record name | 1H-Pyrazole-4-methanol, 1-methyl-α-[[(phenylmethyl)amino]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801169803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1803601-31-1 | |
Record name | 1H-Pyrazole-4-methanol, 1-methyl-α-[[(phenylmethyl)amino]methyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1803601-31-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-4-methanol, 1-methyl-α-[[(phenylmethyl)amino]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801169803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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